2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid

• IUPAC Name: 2-[(2-fluorobenzoyl)amino]-4-phenylthiophene-3-carboxylic acid
• InChI: InChI=1S/C18H12FNO3S/c19-14-9-5-4-8-12(14)16(21)20-17-15(18(22)23)13(10-24-17)11-6-2-1-3-7-11/h1-10H,(H,20,21)(H,22,23)
• InChI Key: BDXYTOXVLQEEHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=C2C(=O)O)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C18H12FNO3S
• DSSTOX Substance ID: DTXSID60356712
• Molecular Weight: 341.4 g/mol
• Solubility: >51.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 5897-48-3

Description

2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid, also known as FTTC, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid involves the inhibition of the Akt/mTOR signaling pathway, which is involved in cell growth, proliferation, and survival. 2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid achieves this by binding to the ATP-binding site of Akt, which prevents its activation and downstream signaling. This ultimately leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid has been shown to have minimal toxicity in normal cells, which makes it a promising candidate for cancer therapy. Additionally, 2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid has been shown to have anti-inflammatory properties, which may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid in lab experiments is its high potency and specificity for the Akt/mTOR pathway. This allows for precise targeting of cancer cells, which can minimize off-target effects. However, one limitation is that 2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid has poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several potential future directions for the research on 2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid. One direction is to optimize the synthesis method to improve the yield and purity of the final product. Another direction is to investigate the potential applications of 2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid in other disease areas, such as inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid and its potential side effects. Finally, there is a need for in vivo studies to determine the efficacy and safety of 2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid as a potential cancer therapy.

Synthesis Methods

2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid can be synthesized using a multistep process that involves the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride. This intermediate is then reacted with 4-phenyl-3-thiophenecarboxylic acid in the presence of a base to yield 2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid. The purity and yield of the final product can be optimized by using various purification techniques such as recrystallization or column chromatography.

Scientific Research Applications

2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid has been studied extensively for its potential applications in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid achieves this by inducing apoptosis, or programmed cell death, in cancer cells. Additionally, 2-[(2-fluorobenzoyl)amino]-4-phenyl-3-thiophenecarboxylic acid has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.